Cas no 2137786-90-2 (Ethanone, 2-chloro-1-[3-(1-hydroxy-1-methylethyl)-1-pyrrolidinyl]-)

• Product Name: Ethanone, 2-chloro-1-[3-(1-hydroxy-1-methylethyl)-1-pyrrolidinyl]-
• CAS No: 2137786-90-2
• MF: C₉H₁₆ClNO₂
• MW: 205.681841850281
• CID: 5258663
• Update Time: 2025-06-03

Ethanone, 2-chloro-1-[3-(1-hydroxy-1-methylethyl)-1-pyrrolidinyl]- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 2-chloro-1-[3-(1-hydroxy-1-methylethyl)-1-pyrrolidinyl]-

• Inchi： 1S/C9H16ClNO2/c1-9(2,13)7-3-4-11(6-7)8(12)5-10/h7,13H,3-6H2,1-2H3
• InChI Key： XAJPNEASPIUGJH-UHFFFAOYSA-N
• SMILES： C(=O)(N1CCC(C(O)(C)C)C1)CCl

Additional information on Ethanone, 2-chloro-1-[3-(1-hydroxy-1-methylethyl)-1-pyrrolidinyl]-

Ethanone, 2-chloro-1-[3-(1-hydroxy-1-methylethyl)-1-pyrrolidinyl]- (CAS No. 2137786-90-2): A Comprehensive Overview

Ethanone, 2-chloro-1-[3-(1-hydroxy-1-methylethyl)-1-pyrrolidinyl]-, identified by its CAS number 2137786-90-2, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule, characterized by its complex structural framework, has garnered attention due to its potential applications in drug development and biochemical research. The presence of both chloro and hydroxymethyl groups, coupled with a pyrrolidinyl moiety, contributes to its unique chemical properties and reactivity, making it a valuable candidate for further investigation.

The compound's structure can be broken down into several key functional groups. The central Ethanone backbone provides a versatile platform for chemical modifications, while the chloro substituent at the 2-position enhances its reactivity in various synthetic pathways. The pyrrolidinyl ring, attached at the 1-position through a hydroxymethyl bridge, introduces a nitrogen-rich environment that can interact with biological targets in novel ways. This combination of features makes Ethanone, 2-chloro-1-[3-(1-hydroxy-1-methylethyl)-1-pyrrolidinyl]- a promising scaffold for the design of innovative therapeutic agents.

In recent years, there has been growing interest in the development of small molecules that can modulate biological pathways associated with neurological disorders. The pyrrolidinyl moiety in this compound has been shown to exhibit properties that may be relevant to the treatment of conditions such as Alzheimer's disease and Parkinson's disease. Studies have indicated that compounds containing this structural motif can interact with specific enzymes and receptors involved in these pathologies. Furthermore, the hydroxymethyl group provides a site for further functionalization, allowing researchers to tailor the molecule's properties for optimal biological activity.

The chloro substituent on the ethanone backbone also plays a crucial role in determining the compound's behavior in biological systems. Chlorinated ketones are known to possess enhanced lipophilicity, which can improve their ability to cross cell membranes and reach target sites within the body. This characteristic is particularly important for drugs that need to penetrate the blood-brain barrier or other biologically relevant barriers. Additionally, the chlorine atom can participate in various chemical reactions, such as nucleophilic substitution and elimination reactions, providing multiple avenues for synthetic manipulation.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules like Ethanone, 2-chloro-1-[3-(1-hydroxy-1-methylethyl)-1-pyrrolidinyl]- with greater accuracy. By leveraging machine learning algorithms and large datasets of known bioactive compounds, scientists can identify potential binding sites and predict how the molecule might interact with biological targets. These computational methods have significantly accelerated the drug discovery process by allowing researchers to screen large libraries of compounds virtual before conducting expensive wet-lab experiments.

The synthesis of Ethanone, 2-chloro-1-[3-(1-hydroxy-1-methylethyl)-1-pyrrolidinyl]- presents several challenges due to its complex structure. However, recent improvements in synthetic methodologies have made it more feasible to produce this compound on a scalable basis. One particularly effective approach involves a multi-step synthesis that begins with the preparation of a chiral auxiliary group followed by sequential functionalization of the ethanone core. The introduction of the pyrrolidinyl ring is achieved through a nucleophilic addition reaction, while the chloro group is installed via an electrophilic aromatic substitution reaction.

The pharmacological profile of this compound is still under investigation, but preliminary studies have revealed some intriguing findings. In vitro assays have demonstrated that it can inhibit certain enzymes associated with inflammation and oxidative stress, suggesting potential therapeutic benefits in conditions such as arthritis and neurodegenerative diseases. Additionally, animal models have shown that it can modulate behaviors relevant to cognitive function without causing significant side effects. These early results warrant further exploration into its clinical applications.

The future direction of research on Ethanone, 2-chloro-1-[3-(1-hydroxy-1-methylethyl)-1-pyrrolidinyl]- will likely focus on optimizing its pharmacokinetic properties and expanding its therapeutic potential. By fine-tuning its molecular structure, researchers aim to enhance its bioavailability and reduce any potential toxicity. Collaborative efforts between chemists and biologists will be essential in translating laboratory findings into clinical reality. As our understanding of biological systems continues to grow, compounds like this one hold promise for addressing some of the most challenging diseases faced by humanity.